BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for EB 1089
(Seocalcitol)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: EB 1089
Cat. No.: B1236961
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution, preparation, and
handling of EB 1089 (also known as Seocalcitol), a synthetic analog of Vitamin D, for
experimental use. Adherence to these guidelines is crucial for ensuring the stability, activity,
and reproducibility of experimental results.

Compound Information:

EB 1089 is a potent Vitamin D analog characterized by its strong antiproliferative and
differentiation-inducing effects on various cell types, including cancer cells, while exhibiting
reduced calcemic side effects compared to the natural form of Vitamin D, 1a,25-
dihydroxyvitamin D3.[1][2] These properties make it a valuable compound for research in
oncology and other fields.[1][3][4]

Quantitative Data Summary

For ease of reference, the key quantitative data for EB 1089 are summarized in the table
below.
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Property Value Source(s)
Molecular Weight 454.68 g/mol [5]
Formula C30H4603 [5]

Purity >98% [5]
Appearance Crystalline solid [6]
Solubility in Ethanol ~30 mg/mL [6]
Solubility in DMSO ~30 mg/mL [61[7]
Solubility in DMF ~25 mg/mL [6]
Aqueous Solubility Sparingly soluble [6]

Storage of Solid -20°C [518]

Stock Solution Storage

-20°C for 1 month; -80°C for 6

months

[9]

Experimental Protocols
Preparation of Stock Solutions

The preparation of a concentrated stock solution is the first critical step in utilizing EB 1089 for

experiments. Organic solvents are required for the initial dissolution.

Materials:

EB 1089 crystalline solid

Anhydrous Ethanol or DMSO

Sterile, inert gas (e.g., nitrogen or argon)

Sterile microcentrifuge tubes or vials

Protocol:
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» Weighing: Accurately weigh the desired amount of EB 1089 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of anhydrous ethanol or DMSO to achieve the
desired stock concentration (e.g., 4 mM or 10 uM).[10][11]

» Dissolution: Vortex the solution until the EB 1089 is completely dissolved. If precipitation
occurs, gentle warming or sonication can be used to aid dissolution.[9]

 Inert Gas Purge: To prevent oxidation, purge the headspace of the tube with an inert gas like
nitrogen before sealing.[6]

o Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[9] Protect from light.[9]

Preparation of Aqueous Working Solutions for In Vitro
Experiments

For cell culture experiments, the organic stock solution must be diluted into an aqueous buffer
or cell culture medium.

Materials:

o EB 1089 stock solution (in ethanol or DMSO)

o Sterile Phosphate-Buffered Saline (PBS) or cell culture medium
 Sterile dilution tubes

Protocol:

e Initial Dilution: For maximum solubility in aqueous buffers, it is recommended to first dissolve
EB 1089 in ethanol.[6]

o Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer
or cell culture medium to achieve the final working concentration.
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» Final Concentration: Ensure the final concentration of the organic solvent in the cell culture
medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

o Usage: Use the freshly prepared aqueous solution immediately. It is not recommended to
store aqueous solutions for more than one day.[6] For example, a 1:2 solution of
ethanol:PBS (pH 7.2) yields a solubility of approximately 0.33 mg/mL.[6]

Preparation of Formulations for In Vivo Experiments

For animal studies, EB 1089 is often administered in a carrier vehicle to improve bioavailability
and stability.

Protocol 1: Corn Oil Formulation
« Initial Stock: Prepare a concentrated stock solution of EB 1089 in DMSO (e.g., 25 mg/mL).[9]

e Dilution in Corn Oil: Add 100 pL of the DMSO stock solution to 900 pL of corn oil to achieve a
final concentration of 2.5 mg/mL.[9]

e Mixing: Mix thoroughly to ensure a homogenous solution.[9]

Protocol 2: Solutol HS 15 Formulation

e Initial Stock: Prepare a 4 mM stock solution of EB 1089 in isopropanol.[12]

 Dilution in Carrier: Dilute the isopropanol stock solution into the carrier, Solutol HS 15.[12]

o Storage: Store aliquots in sealed glass vials under nitrogen gas at 4°C. Use freshly unsealed
aliquots for daily injections.[12]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for preparing EB 1089 for experimental
use.
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Caption: Workflow for preparing EB 1089 stock and working solutions.

Signaling Pathway Context

EB 1089 primarily exerts its effects through the Vitamin D Receptor (VDR), a nuclear receptor
that regulates gene transcription. Upon binding to the VDR, EB 1089 induces a conformational
change in the receptor, leading to its heterodimerization with the Retinoid X Receptor (RXR).
This complex then binds to Vitamin D Response Elements (VDRES) in the promoter regions of
target genes, modulating their expression to influence cellular processes such as proliferation,
differentiation, and apoptosis.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1236961/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-eb-1089-seocalcitol
https://www.benchchem.com/product/b1236961/docs?utm_src=pdf-body#application-notes-and-protocols-for-eb-1089-seocalcitol
https://www.benchchem.com/product/b1236961/docs?utm_src=pdf-body#application-notes-and-protocols-for-eb-1089-seocalcitol
https://www.benchchem.com/product/b1236961/docs?utm_src=pdf-body#application-notes-and-protocols-for-eb-1089-seocalcitol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

EB 1089

Vitamin D Receptor (VDR) Retinoid X Receptor (RXR)

VDR-RXR Heterodimer

Element (VDRE) in DNA

Vitamin D Response >

Regulates

Modulation of
Gene Expression

Cellular Effects
(1 Proliferation, 1 Differentiation, 1 Apoptosis)

Click to download full resolution via product page

Caption: Simplified signaling pathway of EB 1089 via the VDR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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